Cas no 1807016-47-2 (3-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-2-acetic acid)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-2-acetic acid
• CAS No: 1807016-47-2
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4804299
• Update Time: 2025-06-09

3-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-2-acetic acid

• Inchi： 1S/C9H7ClF2INO2/c10-3-5-4(9(11)12)1-7(13)14-6(5)2-8(15)16/h1,9H,2-3H2,(H,15,16)
• InChI Key： NGVSRQPUDDGODK-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(CCl)C(CC(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-2-acetic acid

3-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-2-acetic acid (CAS No. 1807016-47-2): A Comprehensive Overview

3-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-2-acetic acid (CAS No. 1807016-47-2) is a novel and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 3-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-2-acetic acid is composed of a pyridine ring substituted with a chloromethyl group, a difluoromethyl group, and an iodine atom, along with an acetic acid moiety. These functional groups contribute to the compound's chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

Recent studies have highlighted the importance of halogenated pyridines in the design of bioactive molecules. The presence of the chloromethyl and difluoromethyl groups in 3-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-2-acetic acid enhances its lipophilicity and metabolic stability, which are crucial properties for drug candidates. Additionally, the iodine atom provides a handle for further functionalization through various chemical reactions, such as Suzuki coupling and palladium-catalyzed cross-coupling reactions.

In the context of medicinal chemistry, 3-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-2-acetic acid has been explored for its potential as a lead compound in the development of novel therapeutics. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural motifs can modulate specific neurotransmitter receptors, offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Beyond neurological applications, 3-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-2-acetic acid has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-2-acetic acid typically involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the sequential introduction of the chloromethyl, difluoromethyl, and iodine substituents onto a pyridine scaffold, followed by the attachment of the acetic acid moiety. Advanced synthetic techniques, such as transition metal-catalyzed reactions and directed ortho-metalation, have been employed to optimize this process.

In terms of safety and handling, it is important to note that while 3-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-2-acetic acid is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation should be used to minimize exposure risks.

The future prospects for 3-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-2-acetic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-activity relationship (SAR) studies and exploring its potential in combination therapies. Additionally, efforts are being made to develop more efficient synthetic methods to scale up production for preclinical and clinical trials.

In conclusion, 3-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-2-acetic acid (CAS No. 1807016-47-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for researchers aiming to develop new therapeutic agents for a range of diseases. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing medical science.